Cas no 2171481-35-7 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3,3-dimethylbutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3,3-dimethylbutanoic acid
• CAS No: 2171481-35-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5753159
• PubChem ID: 165517743
• Update Time: 2025-05-23

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}-3,3-dimethylbutanoic acid
• EN300-1529055
• 2171481-35-7
• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3,3-dimethylbutanoic acid

• Inchi： 1S/C28H36N2O5/c1-17(2)18(14-24(31)30-25(26(32)33)28(3,4)5)15-29-27(34)35-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23,25H,14-16H2,1-5H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DNSGGADWPXYDST-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)C(C)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3,3-dimethylbutanoic acid

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3,3-dimethylbutanoic acid

The compound with CAS No. 2171481-35-7, known as 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3,3-dimethylbutanoic acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmaceuticals. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamido chain, and a butanoic acid moiety. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a protecting group for amino acids during solid-phase synthesis.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Researchers have focused on its potential as a building block for peptide-based drugs, which are increasingly being explored for their ability to target specific proteins and pathways in the body. The Fmoc group's stability under mild conditions makes it an ideal choice for constructing complex peptide sequences with high precision. Moreover, the presence of the 4-methylpentanamido chain introduces additional flexibility and functionality to the molecule, enhancing its potential for diverse applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and peptide coupling reactions. The use of Fmoc chemistry ensures that the intermediate products remain stable and reactive under controlled conditions. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and structural integrity of the final product.

From an analytical standpoint, this compound has been extensively studied using various spectroscopic methods. Nuclear magnetic resonance (NMR) spectroscopy has provided critical insights into its molecular structure, while infrared (IR) spectroscopy has confirmed the presence of key functional groups such as the amide bond and the Fmoc moiety. These analyses are essential for verifying the compound's identity and ensuring its suitability for downstream applications.

Looking ahead, the demand for this compound is expected to grow as researchers continue to explore its potential in drug discovery and development. Its unique combination of structural features makes it a valuable tool in the construction of bioactive molecules with tailored properties. As advancements in synthetic chemistry continue to unfold, this compound will likely play an even more prominent role in shaping the future of peptide-based therapeutics.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}-3,3-dimethylbutanoic acid stands out as a pivotal molecule in modern chemical research. Its intricate structure and versatile functional groups make it an indispensable component in the creation of advanced biochemical tools and pharmaceutical agents. With ongoing innovations in chemical synthesis and analytical techniques, this compound will undoubtedly remain at the forefront of scientific exploration for years to come.